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Compound of Interest

Compound Name: N1,N8-diacetylspermidine

Cat. No.: B030999

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of N,N28-diacetylspermidine, a diacetylated
polyamine with significant potential as a biomarker in oncology. This document outlines its
chemical properties, synthesis, and analytical methods for its detection, and discusses its role
in biological pathways, particularly in the context of cancer.

Core Chemical and Physical Data

N1 ,N8-diacetylspermidine is commercially available in two common forms: the free base and
the hydrochloride salt. It is imperative for researchers to distinguish between these two forms
as their properties, including molecular weight and CAS number, differ.

N?,N8-Diacetylspermidine N?,N8-Diacetylspermidine
Property )
(Free Base) Hydrochloride
CAS Number 82414-35-5[1][2] 178244-42-3[3][4][5]
Molecular Formula C11H23N302[1][6] C11H24CIN3O2[3]
Molecular Weight 229.32 g/mol [1][2][6] 265.78 g/mol [3][4]
N-[4-(3- N-[4-(3-
IUPAC Name acetamidopropylamino)butyllac  acetamidopropylamino)butyl]ac
etamide[6] etamide;hydrochloride[3]
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Role in Polyamine Metabolism and Cancer Biology

N1 ,N2-diacetylspermidine is a metabolic product of spermidine, a ubiquitous polyamine crucial
for cell growth, differentiation, and proliferation. The acetylation of spermidine is a key
regulatory step in polyamine homeostasis, catalyzed by the enzyme spermidine/spermine N2-
acetyltransferase (SSAT). This process reduces the positive charge of the polyamine, affecting
its interaction with cellular macromolecules like DNA and RNA.

Elevated levels of N1,N&-diacetylspermidine have been consistently observed in the urine of
patients with various malignancies, including colorectal, urogenital, breast, and lung cancers.
This has led to its investigation as a non-invasive tumor biomarker.[1][5] Studies have indicated
that urinary N*,N8-diacetylspermidine, often in conjunction with Nt,N12-diacetylspermine, can
offer diagnostic and prognostic value.[1] In some cases, its sensitivity as a biomarker has been
shown to be superior to conventional markers like carcinoembryonic antigen (CEA).[5]

The metabolic pathway leading to the formation and degradation of N*,N2-diacetylspermidine is

a critical area of study in cancer research.
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Polyamine Metabolism and N*,N&-Diacetylspermidine Formation
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Caption: Polyamine metabolism pathway leading to N*,N2-diacetylspermidine.
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Experimental Protocols
Synthesis of N*,N8-Diacetylspermidine Analogues

The synthesis of N*,N8-diacetylspermidine and its analogues is crucial for developing standards
for analytical methods and for structure-activity relationship studies. A general synthetic
approach is outlined below, based on published methodologies.[3][4]
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General Workflow for Synthesis of Nt,N&-Diacetylspermidine Analogues
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Workflow for HPLC-Based Quantification of N1,N8-Diacetylspermidine
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. Diagnostic and prognostic usefulness of N1,N8-diacetylspermidine and N1,N12-
diacetylspermine in urine as novel markers of malignancy - PubMed
[pubmed.ncbi.nim.nih.gov]

o 2. researchgate.net [researchgate.net]

o 3. Design and synthesis of N1,N8-diacetylspermidine analogues having a linker with desired
functional groups - Organic & Biomolecular Chemistry (RSC Publishing) [pubs.rsc.org]

e 4. pubs.rsc.org [pubs.rsc.org]

» 5. Evaluating the utility of N1,N12-diacetylspermine and N1,N8-diacetylspermidine in urine
as tumor markers for breast and colorectal cancers - PubMed [pubmed.ncbi.nim.nih.gov]

¢ 6. walshmedicalmedia.com [walshmedicalmedia.com]

» To cite this document: BenchChem. [N?,N&-Diacetylspermidine: A Technical Guide for
Researchers]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b030999#n1-n8-diacetylspermidine-cas-number-and-
molecular-weight]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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